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Compound of Interest

Compound Name: 3-Nitropyrene-1,2-dione

Cat. No.: B15435923

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Nitropyrene-1,2-dione was not located.
The following guidance is based on the safety data for the closely related compound, 1-
Nitropyrene, and general best practices for handling potent, potentially hazardous nitrated
polycyclic aromatic hydrocarbons (nitro-PAHS). It is imperative to treat 3-Nitropyrene-1,2-
dione as a substance with significant potential health risks.

Immediate Safety Information

3-Nitropyrene-1,2-dione, as a member of the nitro-PAH class, should be handled with extreme
caution. Based on data for 1-Nitropyrene, this compound is anticipated to be harmful if
swallowed, may cause cancer, and may damage fertility or the unborn child.[1]

Personal Protective Equipment (PPE)

Strict adherence to the prescribed personal protective equipment is mandatory to minimize
exposure.
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PPE Category Specification Rationale

Provides a barrier against skin
) o contact. Double-gloving is
Hand Protection Nitrile gloves, double-gloved
recommended for potent

compounds.

] Protects eyes from splashes
Chemical safety goggles and a

Eye/Face Protection ) and face from airborne
face shield )
particles.
A fully buttoned lab coat, Prevents contamination of

Body Protection ] ]
disposable sleeves personal clothing.

Necessary when handling the
) ) A NIOSH-approved respirator powder outside of a certified
Respiratory Protection ] )
(e.g., N95 or higher) chemical fume hood to prevent

inhalation.

Operational Plan: Handling and Storage

1.

Designated Work Area:

All work with 3-Nitropyrene-1,2-dione must be conducted in a designated area within a
certified chemical fume hood to control airborne particulates.

The work surface should be lined with absorbent, disposable bench paper.
. Weighing and Aliquoting:

Weigh the compound in a chemical fume hood.

Use dedicated, labeled spatulas and weighing boats.

Handle the solid compound with care to avoid generating dust.
. Solution Preparation:

Prepare solutions within the chemical fume hood.
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and hazard warnings.

4. Storage:

Disposal Plan

Ensure all containers are clearly labeled with the compound name, concentration, solvent,

Store 3-Nitropyrene-1,2-dione in a tightly sealed, clearly labeled container.

Keep it in a cool, dry, and dark place, away from incompatible materials.

Store in a designated, locked cabinet for potent compounds.

All waste contaminated with 3-Nitropyrene-1,2-dione must be treated as hazardous waste.

Waste Type

Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.qg.,
gloves, bench paper, weighing boats, pipette
tips) in a dedicated, sealed, and clearly labeled
hazardous waste bag.

Liquid Waste

Collect all contaminated liquid waste in a
sealed, clearly labeled, and appropriate

hazardous waste container.

Sharps Waste

Any contaminated sharps (e.g., needles, razor
blades) must be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures
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Emergency Situation First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.

Immediately wash the affected area with soap
Skin Contact and copious amounts of water. Remove

contaminated clothing. Seek medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids. Remove contact lenses if present and
easy to do so. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitropyrene-1,2-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435923#personal-protective-equipment-for-
handling-3-nitropyrene-1-2-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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